Cas no 2002406-00-8 ((5-Acetyl-2-methylphenyl)boronic acid)

• Product Name: (5-Acetyl-2-methylphenyl)boronic acid
• CAS No: 2002406-00-8
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• CID: 5817557
• PubChem ID: 89021940
• Update Time: 2026-03-11

(5-Acetyl-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6763628
• 2002406-00-8
• (5-acetyl-2-methylphenyl)boronic acid
• SCHEMBL13128973
• (5-Acetyl-2-methylphenyl)boronic acid

• Inchi： 1S/C9H11BO3/c1-6-3-4-8(7(2)11)5-9(6)10(12)13/h3-5,12-13H,1-2H3
• InChI Key： NVNDHRXQYZDXMU-UHFFFAOYSA-N
• SMILES： B(C1C(=CC=C(C(=O)C)C=1)C)(O)O

Computed Properties

• Exact Mass: 178.0801244g/mol
• Monoisotopic Mass: 178.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Additional information on (5-Acetyl-2-methylphenyl)boronic acid

Introduction to (5-Acetyl-2-methylphenyl)boronic Acid (CAS No. 2002406-00-8)

(5-Acetyl-2-methylphenyl)boronic acid, identified by its Chemical Abstracts Service (CAS) number 2002406-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its acetyl and boronic acid functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications, particularly in drug development and advanced material synthesis.

The structure of (5-Acetyl-2-methylphenyl)boronic acid consists of a phenyl ring substituted with an acetyl group at the 5-position and a methyl group at the 2-position, with a boronic acid moiety attached to the ring. This specific arrangement imparts distinct reactivity and solubility characteristics, making it useful in various chemical transformations. The boronic acid group, in particular, is well-known for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their versatility in medicinal chemistry. The ability of boronic acids to participate in metal-catalyzed coupling reactions has opened up new avenues for the development of novel therapeutic agents. For instance, (5-Acetyl-2-methylphenyl)boronic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the inhibition of enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of (5-Acetyl-2-methylphenyl)boronic acid is its potential application in the development of targeted therapies. Boron-containing compounds have long been investigated for their therapeutic efficacy, with notable examples including boron neutron capture therapy (BNCT) for cancer treatment. While BNCT is not directly applicable to this compound, its boronic acid functionality suggests that it could be used to design prodrugs or bioconjugates that enhance drug delivery and specificity. Recent studies have demonstrated the use of boronic acid derivatives in creating antibody-drug conjugates (ADCs), which are highly effective in delivering cytotoxic agents to tumor cells while minimizing side effects on healthy tissues.

The acetyl group present in (5-Acetyl-2-methylphenyl)boronic acid also contributes to its chemical diversity, allowing for further functionalization through acylation reactions or as a precursor for amide bond formation. This makes it a versatile building block for synthesizing more complex molecules. In materials science, boronic acids are increasingly being used to develop smart polymers and coatings with tunable properties. The incorporation of (5-Acetyl-2-methylphenyl)boronic acid into polymer backbones can lead to materials with enhanced stability, biodegradability, or responsiveness to environmental stimuli.

The synthesis of (5-Acetyl-2-methylphenyl)boronic acid typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling and directed ortho-metalation (DoM), have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for ensuring high yields and purity, which are essential for pharmaceutical applications.

In conclusion, (5-Acetyl-2-methylphenyl)boronic acid (CAS No. 2002406-00-8) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for boronic acid derivatives, compounds like this are poised to play a pivotal role in advancing both therapeutic strategies and material innovation.